N-(5-iodo-pyridin-2-yl)-2,2-dimethyl-thiopropionamide

• Molecular Formula: C10H13IN2S
• Molecular Weight: 320.20 g/mol
• IUPAC Name: N-(5-iodopyridin-2-yl)-2,2-dimethylpropanethioamide
• InChI: InChI=1S/C10H13IN2S/c1-10(2,3)9(14)13-8-5-4-7(11)6-12-8/h4-6H,1-3H3,(H,12,13,14)
• InChI Key: XYHQRLCAEUNURH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=S)NC1=NC=C(C=C1)I

Description

N-(5-iodo-pyridin-2-yl)-2,2-dimethyl-thiopropionamide is a useful research compound. Its molecular formula is C10H13IN2S and its molecular weight is 320.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(5-Iodo-pyridin-2-yl)-2,2-dimethyl-propionamide (example 39, step 1) (5.8 g, 19.1 mmol) was dissolved in 30 ml of toluene and Lawesson's reagent (7.7 g, 19.1 mmol, 1 equiv.) was added at room temperature. The reaction mixture was stirred for 48 hours at 110° C. The crude product was purified by flash chromatography by directly loading the cooled toluene reaction mixture onto a 300 g silica gel column and eluting with heptane:ethyl acetate 100:0→80:20. The desired N-(5-iodo-pyridin-2-yl)-2,2-dimethyl-thiopropionamide was obtained as a yellow oil (5.1 g, 75% yield), MS: m/e=321.0 (M+H+).